Cas no 1270530-39-6 (3-(2-Chloro-4-fluorophenyl)morpholine)

• Product Name: 3-(2-Chloro-4-fluorophenyl)morpholine
• CAS No: 1270530-39-6
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 5770694
• PubChem ID: 122207164
• Update Time: 2025-08-02

3-(2-Chloro-4-fluorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-4-fluorophenyl)morpholine
• 1270530-39-6
• SCHEMBL19142373
• EN300-1965327

• Inchi： 1S/C10H11ClFNO/c11-9-5-7(12)1-2-8(9)10-6-14-4-3-13-10/h1-2,5,10,13H,3-4,6H2
• InChI Key： DEZPNRVLZUGOEP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1COCCN1)F

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-Chloro-4-fluorophenyl)morpholine

3-(2-Chloro-4-fluorophenyl)morpholine: A Comprehensive Overview

The compound with CAS No. 1270530-39-6, commonly referred to as 3-(2-Chloro-4-fluorophenyl)morpholine, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of morpholine derivatives, which have gained considerable attention due to their versatile applications in drug design and material science. The morpholine ring, a six-membered saturated heterocycle containing an oxygen atom, serves as a foundational structure for various bioactive compounds. The substitution pattern of this molecule, particularly the presence of a chlorine and fluorine atom on the aromatic ring, imparts unique electronic and steric properties that make it highly valuable in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(2-Chloro-4-fluorophenyl)morpholine through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for precise control over the substitution pattern on the aromatic ring. This method not only enhances the purity of the final product but also facilitates scalability for industrial applications. Additionally, researchers have explored alternative routes involving nucleophilic aromatic substitution and transition metal-free coupling reactions, further expanding the synthetic toolbox for this compound.

The structural uniqueness of 3-(2-Chloro-4-fluorophenyl)morpholine lies in its ability to act as a versatile building block in medicinal chemistry. The morpholine ring's inherent flexibility and ability to form hydrogen bonds make it an ideal scaffold for designing bioactive molecules. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and antiviral drug discovery. For instance, derivatives of this compound have shown promising activity against various viral strains, including influenza A virus, by targeting specific viral proteins involved in replication.

In terms of pharmacokinetics, 3-(2-Chloro-4-fluorophenyl)morpholine exhibits favorable properties such as moderate solubility and permeability, which are critical for drug absorption and bioavailability. Preclinical studies have highlighted its ability to penetrate cellular membranes efficiently, making it a candidate for targeted drug delivery systems. Furthermore, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal phase I metabolism, which is advantageous for reducing potential toxicity and improving therapeutic efficacy.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, revealing that the presence of electron-withdrawing groups (such as chlorine and fluorine) on the aromatic ring enhances the molecule's electrophilicity. This property is particularly beneficial in designing molecules that can interact with nucleophilic biological targets, such as enzymes or receptors.

From an environmental perspective, 3-(2-Chloro-4-fluorophenyl)morpholine has been assessed for its biodegradability and ecotoxicity. Studies indicate that under aerobic conditions, this compound undergoes slow degradation due to its stable aromatic structure. However, its low acute toxicity to aquatic organisms suggests that it poses minimal risk to ecosystems when used responsibly in industrial processes.

In conclusion, 3-(2-Chloro-4-fluorophenyl)morpholine (CAS No. 1270530-39-6) stands out as a pivotal molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application strategies, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly important role in shaping future innovations in organic chemistry and pharmacology.